Cas no 1806165-43-4 (Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806165-43-4
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4833465
• Update Time: 2025-05-19

Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3INO3/c1-5-6(3-8(16)17-2)9(15-4-7(5)14)18-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： UGKFNHJVKVQJSA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CC(=O)OC)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806165-43-4): A Comprehensive Overview

Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806165-43-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, has garnered attention due to its structural complexity and versatility in synthetic applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel bioactive molecules.

The molecular structure of Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate features a pyridine core substituted with a methyl group, an iodo atom, and a trifluoromethoxy group. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis. The trifluoromethoxy group, in particular, is known for its ability to improve the metabolic stability and lipophilicity of compounds, which is crucial in medicinal chemistry.

One of the most discussed applications of Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate is in the field of drug discovery. With the growing demand for new therapeutic agents, researchers are focusing on heterocyclic compounds like this one due to their potential to interact with biological targets. The compound’s iodo substituent also makes it a candidate for radiolabeling studies, which are essential in imaging and diagnostic applications.

In addition to pharmaceuticals, Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate is being explored in agrochemical research. The trifluoromethoxy group is often associated with enhanced pesticidal activity, making this compound a potential candidate for developing new crop protection agents. As the agricultural sector seeks more efficient and environmentally friendly solutions, such compounds are gaining traction.

The synthesis of Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including halogenation and esterification. Researchers are continually optimizing these processes to improve yield and purity, which are critical for large-scale production. The compound’s CAS No. 1806165-43-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a market perspective, the demand for pyridine derivatives like Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate is on the rise. The pharmaceutical and agrochemical industries are driving this growth, with increasing investments in R&D. Analysts predict that the market for such specialized intermediates will expand significantly in the coming years, fueled by advancements in synthetic chemistry and drug development.

Safety and handling of Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate require standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure stability and prevent contamination. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, Methyl 5-iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806165-43-4) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As research progresses, this compound is likely to play an increasingly important role in the development of innovative solutions for global challenges.